Cas no 3002-20-8 (Dodecanoic acid,1,1',1''-(nitrilotri-2,1-ethanediyl) ester)

• Product Name: Dodecanoic acid,1,1',1''-(nitrilotri-2,1-ethanediyl) ester
• CAS No: 3002-20-8
• MF: C₄₂H₈₁NO₆
• MW: 696.095654249191
• CID: 313179
• PubChem ID: 76353
• Update Time: 2025-04-19

Dodecanoic acid,1,1',1''-(nitrilotri-2,1-ethanediyl) ester Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid,1,1',1''-(nitrilotri-2,1-ethanediyl) ester
• 2-[bis(2-dodecanoyloxyethyl)amino]ethyl dodecanoate
• Dodecanoic acid, nitrilotri-2,1-ethanediyl ester
• Lauric triethanolamine ester
• Lauric triethanolaminetriester
• nitrilotriethane-2,1-diyl tridodecanoate
• Nitrilotriethylene trilaurate
• Triethanolamine trilaurate
• DTXSID60952430
• Nitrilotri(ethane-2,1-diyl) tridodecanoate
• 2,2',2''-nitrilotris(ethane-2,1-diyl) tridodecanoate
• EINECS 221-091-5
• Dodecanoic acid, 1,1',1''-(nitrilotri-2,1-ethanediyl) ester
• Triethanolamine laurate, AldrichCPR
• Lauric acid,compound with 2,2',2''-nitrilotriethanol(1:1)
• 3002-20-8

• Inchi： 1S/C42H81NO6/c1-4-7-10-13-16-19-22-25-28-31-40(44)47-37-34-43(35-38-48-41(45)32-29-26-23-20-17-14-11-8-5-2)36-39-49-42(46)33-30-27-24-21-18-15-12-9-6-3/h4-39H2,1-3H3
• InChI Key： AKXHFKRRKWIXRH-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCC)=O)CCN(CCOC(CCCCCCCCCCC)=O)CCOC(CCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 695.60673
• Monoisotopic Mass: 695.606
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 49
• Rotatable Bond Count: 42
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.1A^2
• XLogP3: 15.4

Experimental Properties

• Density: 0.941
• Boiling Point: 701°Cat760mmHg
• Flash Point: 377.8°C
• Refractive Index: 1.468
• PSA: 82.14